Cas no 91423-72-2 ((8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol)
91423-72-2 structure
Product Name:(8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol
CAS No:91423-72-2
MF:C18H16O2
MW:264.318445205688
CID:1964862
PubChem ID:190149
Update Time:2025-04-21
(8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol Chemical and Physical Properties
Names and Identifiers
-
- (8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol
- (8S,9R)-8,9,10,11-tetrahydrobenzo[a]anthracene-8,9-diol
- 91423-72-2
- Benz(a)anthracene-8,9-diol, 8,9,10,11-tetrahydro-, (8S-cis)-
- 8,9,10,11-TETRAHYDROTETRAPHENE-8,9-DIOL
- DTXSID80919742
-
- Inchi: 1S/C18H16O2/c19-17-8-7-13-9-15-12(10-16(13)18(17)20)6-5-11-3-1-2-4-14(11)15/h1-6,9-10,17-20H,7-8H2/t17-,18+/m1/s1
- InChI Key: RITWYNZBVCKHPD-MSOLQXFVSA-N
- SMILES: O[C@@H]1CCC2C=C3C4C=CC=CC=4C=CC3=CC=2[C@@H]1O
Computed Properties
- Exact Mass: 264.115
- Monoisotopic Mass: 264.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.331
- Boiling Point: 504.4°C at 760 mmHg
- Flash Point: 245.2°C
- Refractive Index: 1.762
(8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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